Cas no 620-78-0 ((2E)-2-(phenylmethylidene)butanoic acid)

(2E)-2-(Phenylmethylidene)butanoic acid is an α,β-unsaturated carboxylic acid featuring a conjugated system between the phenyl group and the carboxylic acid functionality. This structural motif imparts reactivity suitable for applications in organic synthesis, particularly as a Michael acceptor or intermediate in the preparation of heterocycles and fine chemicals. The compound’s conjugated double bond enhances its utility in cycloaddition reactions and nucleophilic additions. Its crystalline solid form at room temperature facilitates handling and storage. The phenyl substituent contributes to stability while allowing further functionalization, making it a versatile building block in pharmaceutical and agrochemical research. Purity and consistent composition are critical for reproducible results in synthetic workflows.

(2E)-2-(phenylmethylidene)butanoic acid structure

620-78-0 structure

Product Name:(2E)-2-(phenylmethylidene)butanoic acid

CAS No:620-78-0

MF:C₁₁H₁₂O₂

MW:176.211783409119

MDL:MFCD00136914

CID:956109

PubChem ID:5462624

Update Time:2025-05-27

(2E)-2-(phenylmethylidene)butanoic acid Chemical and Physical Properties

Names and Identifiers

- (2Z)-2-(phenylmethylidene)butanoic acid
- (2Z)-2-benzylidenebutanoic acid
- Butanoic acid, 2-(phenylMethylene)-
- 2-Aethyl-3-phenyl-acrylsaeure
- 2-ethyl-3-phenyl-acrylic acid
- AC1NS7GO
- ethyl 3phenylpropenoic acid
- ethyl 3-phenylpropenoic acid
- NSC36176
- SureCN2918640
- NS-01472
- EN300-391563
- 2-benzylidenebutanoic acid
- MFCD00136914
- (2E)-2-benzylidenebutanoic acid
- G57832
- (2E)-2-(phenylmethylidene)butanoic acid
- (e)-2-benzylidenebutanoic acid
- (2E)-2-ethyl-3-phenyl-2-propenoic acid
- 620-78-0
- CS-0450488
- AKOS006274150
- 26197-64-8
- (2E)-2-(phenylmethylidene)butanoicacid
- 2-ethyl-3-phenylacrylic acid
- AS-871/43475214
- BBA19764
- MDL： MFCD00136914
- Inchi： 1S/C11H12O2/c1-2-10(11(12)13)8-9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,12,13)/b10-8+
- InChI Key： RUETZBUVTWCCIZ-CSKARUKUSA-N
- SMILES： OC(/C(=C/C1C=CC=CC=1)/CC)=O

Computed Properties

Exact Mass: 176.08376
Monoisotopic Mass: 176.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3
LogP: 2.56460

(2E)-2-(phenylmethylidene)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E575218-10mg	(2E)-2-(phenylmethylidene)butanoic acid	620-78-0		10mg	$ 50.00	2022-06-05
TRC	E575218-50mg	(2E)-2-(phenylmethylidene)butanoic acid	620-78-0		50mg	$ 115.00	2022-06-05
TRC	E575218-100mg	(2E)-2-(phenylmethylidene)butanoic acid	620-78-0		100mg	$ 185.00	2022-06-05
OTAVAchemicals	1048373-100MG	(2E)-2-(phenylmethylidene)butanoic acid	620-78-0	99%	100MG	$114	2023-07-09
OTAVAchemicals	1048373-250MG	(2E)-2-(phenylmethylidene)butanoic acid	620-78-0	99%	250MG	$148	2023-07-09
OTAVAchemicals	1048373-1000MG	(2E)-2-(phenylmethylidene)butanoic acid	620-78-0	99%	1g	$229	2023-07-09
A2B Chem LLC	AG79483-100mg	Butanoic acid, 2-(phenylMethylene)-	620-78-0	99%	100mg	$327.00	2024-04-19
A2B Chem LLC	AG79483-250mg	Butanoic acid, 2-(phenylMethylene)-	620-78-0	99%	250mg	$365.00	2024-04-19
A2B Chem LLC	AG79483-1g	Butanoic acid, 2-(phenylMethylene)-	620-78-0	99%	1g	$455.00	2024-04-19
Key Organics Ltd	NS-01472-100mg	(2E)-2-(phenylmethylidene)butanoic acid	620-78-0	>97%	100mg	£234.97	2025-02-08